Cas no 20884-78-0 (Benzamide,N,N-diethyl-4-(methylsulfonyl)-)

• Product Name: Benzamide,N,N-diethyl-4-(methylsulfonyl)-
• CAS No: 20884-78-0
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 289746
• PubChem ID: 210043
• Update Time: 2025-04-19

Benzamide,N,N-diethyl-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N,N-diethyl-4-(methylsulfonyl)-
• N,N-diethyl-4-methylsulfonylbenzamide
• SCHEMBL12220052
• N,N-diethyl-4-methanesulfonylbenzamide
• AKOS008929900
• BRN 3095580
• N,N-Diethyl-p-(methylsulfonyl)benzamide
• Benzamide, N,N-diethyl-p-(methylsulfonyl)-
• N, N-diethyl-4-methylsulfonylbenzamide
• 20884-78-0
• DTXSID20175007

• Inchi： 1S/C12H17NO3S/c1-4-13(5-2)12(14)10-6-8-11(9-7-10)17(3,15)16/h6-9H,4-5H2,1-3H3
• InChI Key： LRBZQHQLJLKAJP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(N(CC)CC)=O)(=O)=O

Computed Properties

• Exact Mass: 255.09301
• Monoisotopic Mass: 255.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 451.7°Cat760mmHg
• Flash Point: 227°C
• Refractive Index: 1.525
• PSA: 54.45